Cas no 58161-22-1 (6-(dimethylamino)-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-(dimethylamino)-2,3-dihydro-1H-inden-1-one
• CAS No: 58161-22-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD11518581
• CID: 335521
• PubChem ID: 600023
• Update Time: 2025-04-19

6-(dimethylamino)-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 6-(dimethylamino)-2,3-dihydro-
• 6-(dimethylamino)-2,3-dihydroinden-1-one
• 6-(dimethylamino)-2,3-dihydro-1H-inden-1-one
• SCHEMBL5444174
• DTXSID90344864
• AKOS006324489
• EN300-8087399
• 6-dimethylamino-indanone
• 6-(Dimethylamino)-1-indanone #
• AB64149
• 58161-22-1

• MDL： MFCD11518581
• Inchi： 1S/C11H13NO/c1-12(2)9-5-3-8-4-6-11(13)10(8)7-9/h3,5,7H,4,6H2,1-2H3
• InChI Key： KXXBCLXQAHWNIM-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=CC(=CC=21)N(C)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones